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Compound Focus: Furamizole

CAS No.: 17505-25-8

Cat. No.: S620692

Intfroduction to Furamizole

Furamizole is a pharmaceutical compound recognized for its potent antibacterial activity. It belongs to the
class of nitrofuran derivatives and contains a 1,3,4-oxadiazole ring in its structure, which is a key
pharmacophore responsible for its biological activity [1]. It is one of the commercially available drugs
featuring this privileged heterocyclic scaffold, which is widely studied in medicinal chemistry for its diverse

therapeutic potential [1].

Chemical and Physical Properties

Table 1: Chemical Identifier Data for Furamizole

Property Type Value

Systematic Name (IUPAC) 5-[(E)-1-(2-Furyl)-2-(5-nitro-2-furyl)vinyl]-1,3,4-oxadiazol-2-amine [2]

Other Synonyms NF 161 [3]

CAS Registry Number 17505-25-8 [2] [4] [3]
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Property Type Value

Molecular Formula C12HsN4Os [5] [2] [4]

Average Molecular Mass 288.22 g/mol [2] [3]

Canonical SMILES C3=C(C(/C1=NN=C(O1)N)=C\C2=CC=C(02)N+[O-])OC=C3 [3]
InChl Key YOWVEYCZVUOQAB-SOFGYWHQSA-N [3]

Table 2: Calculated Physical Properties of Furamizole

Property Value

Density 1.533 g/cm3 [3]

Boiling Point 480.7°C at 760 mmHg [3]
Flash Point 244.5°C [3]

Pharmacological Context and Mechanism

Furamizole's primary documented biological activity is its strong antibacterial effect [1]. Its activity is

derived from its dual chemical structure:

¢ Nitrofuran Moisty: The 5-nitrofuran component is a classic antibacterial scaffold known to undergo
enzymatic reduction within bacterial cells, leading to the generation of reactive intermediates that
cause DNA damage and cell death.

e 1,3,4-Oxadiazole Ring: This five-membered heterocyclic ring containing one oxygen and two
nitrogen atoms is a crucial structural element. The toxophoric -N=C-0- linkage within this ring is
believed to be significantly responsible for the potent pharmacological activities observed in 1,3,4-
oxadiazole derivatives [1].

The following diagram illustrates the core structural relationship of the 1,3,4-oxadiazole pharmacophore.
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General Synthesis Workflow for 1,3,4-Oxadiazoles

While the exact synthesis protocol for Furamizele is not detailed in the available literature, a common
general mechanism for forming the 2,5-disubstituted 1,3,4-oxadiazole ring is described [1]. The process

typically begins with a hydrazide derivative and proceeds through a cyclization reaction.
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The mechanism involves the acid hydrazide reacting with a carboxylic acid (or its derivative) to form a
diacylhydrazine intermediate. This intermediate undergoes ring closure using a cyclizing agent like
phosphorus oxychloride (POCI3), eliminating hydrogen chloride (HCI) and a water molecule to form the
final 1,3,4-oxadiazole product [1].

Guidance for Locating Synthesis Details
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The lack of a publicly available detailed synthesis protocol for Furamizele suggests it may be proprietary or

documented in specialized literature. To proceed with your research, consider these avenues:

e Patent Literature: Search comprehensive patent databases (e.g., USPTO, Espacenet, Google
Patents) using the CAS number (17505-25-8) and the name "Furamizole". Pharmaceutical synthesis
methods are often protected and disclosed in patent documents.

e Specialized Chemical Journals: Investigate older or more specialized chemical and medicinal
chemistry journals that may contain full experimental sections for nitrofuran and oxadiazole chemistry.

¢ Retrosynthetic Analysis: Based on its structure, a plausible synthesis would involve constructing the
1,3,4-oxadiazole ring from a precursor containing the appropriate furan and nitrofuran substituents.
The final step might involve a cyclization reaction, potentially using a reagent like phosphorus
oxychloride, to form the oxadiazole ring [1].

Important Safety Note

No safety or hazard information was available for Furamizole in the search results. Before attempting any
laboratory work, it is imperative to consult relevant Material Safety Data Sheets (MSDS) or specific safety

literature for this compound and all associated reagents.

Conclusion

Furamizole is a well-characterized antibacterial agent incorporating a nitrofuran group and a 1,3,4-
oxadiazole ring. While its pharmacological role and basic chemical data are established, researchers seeking
its synthesis protocol will need to consult specialized patent databases or detailed chemical literature not
covered in this search. The general synthetic principles for 1,3,4-oxadiazoles provide a foundational

understanding for designing a potential synthetic route.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s620692?utm_src=pdf-body
https://www.smolecule.com/products/s620692?utm_src=pdf-body
https://bmcchem.biomedcentral.com/articles/10.1186/s13065-020-00721-2
https://www.smolecule.com/products/s620692?utm_src=pdf-body
https://www.smolecule.com/products/s620692?utm_src=pdf-body
https://www.smolecule.com/products/s620692?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s620692?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

1. Therapeutic potential of oxadiazole or furadiazole containing compounds

[bmcchem.biomedcentral.com]

2. | C12H8N405 Furamizole [chemspider.com]

3. CAS # 17505-25-8, Furamizole : more information. [chemblink.com]

4. CAS#: 17505-25-8 « ChemWhat | Database of... FURAMIZOLE [chemwhat.com]
5. ] C12H8N405 | CID 5378303 - PubChem Furamizole [pubchem.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Furamizole: Application Notes and Pharmacological Profile].
Smolecule, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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